1-Amino-3-ethynylcyclobutane-1-carboxylic acid hydrochloride

• Molecular Formula: C7H10ClNO2
• Molecular Weight: 175.61 g/mol
• IUPAC Name: 1-amino-3-ethynylcyclobutane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H9NO2.ClH/c1-2-5-3-7(8,4-5)6(9)10;/h1,5H,3-4,8H2,(H,9,10);1H
• InChI Key: OBLNSRKIEGGNGQ-UHFFFAOYSA-N
• Canonical SMILES: C#CC1CC(C1)(C(=O)O)N.Cl

Description

1-Amino-3-ethynylcyclobutane-1-carboxylic acid hydrochloride is a synthetic compound with the molecular formula C7H9NO2·HCl. It is a derivative of cyclobutane, featuring an amino group and an ethynyl group attached to the cyclobutane ring.

Preparation Methods

The synthesis of 1-Amino-3-ethynylcyclobutane-1-carboxylic acid hydrochloride typically involves several steps:

Alkylation of Glycine Equivalents: This method involves the alkylation of glycine equivalents with 1,2-electrophiles.

Intramolecular Cyclization: γ-substituted amino acid derivatives undergo intramolecular cyclization to form the cyclobutane ring.

Cyclopropanation of Alkenes: This method uses diazo compounds, ylides, and carbene intermediates to cyclopropanate alkenes, forming the cyclobutane ring.

Industrial production methods may involve optimizing these synthetic routes to achieve higher yields and purity, often using automated synthesis equipment and stringent reaction conditions.

Chemical Reactions Analysis

1-Amino-3-ethynylcyclobutane-1-carboxylic acid hydrochloride undergoes various chemical reactions:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the amino group, using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-Amino-3-ethynylcyclobutane-1-carboxylic acid hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential role in biological systems, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as a precursor in various industrial chemical processes.

Mechanism of Action

The mechanism of action of 1-Amino-3-ethynylcyclobutane-1-carboxylic acid hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, influencing biochemical pathways and cellular processes . Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

1-Amino-3-ethynylcyclobutane-1-carboxylic acid hydrochloride can be compared with other similar compounds, such as:

1-Amino-1-cyclobutanecarboxylic acid: This compound lacks the ethynyl group, making it less reactive in certain chemical reactions.

3-Aminocyclobutane-1-carboxylic acid hydrochloride: This compound has a similar structure but differs in the position of the amino group, affecting its chemical properties and reactivity.